2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide

• Molecular Formula: C19H19Cl2N3O3
• Molecular Weight: 408.3 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-[(2E)-2-[(2-methylphenyl)methylidene]hydrazinyl]-2-oxoethyl]propanamide
• InChI: InChI=1S/C19H19Cl2N3O3/c1-12-5-3-4-6-14(12)10-23-24-18(25)11-22-19(26)13(2)27-17-8-7-15(20)9-16(17)21/h3-10,13H,11H2,1-2H3,(H,22,26)(H,24,25)/b23-10+
• InChI Key: LUNWGWTXGULGLB-AUEPDCJTSA-N
• Isomeric SMILES: CC1=CC=CC=C1/C=N/NC(=O)CNC(=O)C(C)OC2=C(C=C(C=C2)Cl)Cl
• SMILES: CC1=CC=CC=C1C=NNC(=O)CNC(=O)C(C)OC2=C(C=C(C=C2)Cl)Cl

Description

2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide, also known as L-690,330, is a synthetic compound that belongs to the class of arylpropionamide derivatives. It is a potent inhibitor of the enzyme acyl-CoA:cholesterol acyltransferase (ACAT) and has been extensively studied for its potential therapeutic applications in the treatment of atherosclerosis and other lipid-related disorders.

Mechanism of Action

2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide inhibits ACAT by binding to the active site of the enzyme and preventing the transfer of fatty acids to cholesterol, thus reducing the formation of cholesterol esters. This leads to a decrease in the accumulation of cholesterol in macrophages and the prevention of foam cell formation. 2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide has also been shown to upregulate the expression of ABCA1, a protein involved in the efflux of cholesterol from macrophages, further contributing to its anti-atherosclerotic effects.
Biochemical and Physiological Effects:
2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide has been shown to have a number of biochemical and physiological effects, including the inhibition of ACAT activity, the reduction of cholesterol ester accumulation in macrophages, the prevention of foam cell formation, and the upregulation of ABCA1 expression. 2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide has also been shown to have anti-inflammatory and anti-oxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide is its potent inhibitory activity against ACAT, which makes it a valuable tool for studying the role of ACAT in lipid metabolism and atherosclerosis. However, 2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide has some limitations for lab experiments, including its complex synthesis process, its low solubility in aqueous solutions, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide. One possible direction is to investigate its potential therapeutic applications in the treatment of other lipid-related disorders, such as non-alcoholic fatty liver disease and metabolic syndrome. Another direction is to explore the use of 2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide in combination with other drugs for the treatment of atherosclerosis and other cardiovascular diseases. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the anti-inflammatory and anti-oxidant effects of 2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide.

Synthesis Methods

The synthesis of 2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide involves the condensation of 2,4-dichlorophenol with 2-methylbenzaldehyde to form the corresponding hydrazone. This hydrazone is then reacted with ethyl 2-bromo-2-methylpropionate to yield the final product, 2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide. The synthesis of 2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide is a complex process that requires careful optimization of reaction conditions to achieve high yields and purity.

Scientific Research Applications

2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide has been extensively studied for its potential therapeutic applications in the treatment of atherosclerosis and other lipid-related disorders. It has been shown to inhibit ACAT activity in vitro and in vivo, leading to a reduction in the accumulation of cholesterol esters in macrophages and the prevention of foam cell formation. 2-(2,4-dichlorophenoxy)-N-{2-[2-(2-methylbenzylidene)hydrazino]-2-oxoethyl}propanamide has also been shown to have anti-inflammatory and anti-oxidant properties, which may contribute to its therapeutic effects.